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Compound of Interest

Compound Name: Algoane

Cat. No.: B1249998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Fucoidan, a novel marine-derived

polysaccharide, against the industry-standard hydrating active, Hyaluronic Acid. The following

sections present supporting experimental data, detailed methodologies for key experiments,

and visualizations of biological pathways and workflows to assist in the evaluation of this

emerging marine ingredient.

Data Presentation: Hydration Efficacy
The following table summarizes key quantitative data on the skin hydration performance of

Fucoidan compared to Hyaluronic Acid.
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Performance Metric Fucoidan Hyaluronic Acid Study Details

Water Retention Rate

>2x higher water

retention rate after 6

hours.[1]

Industry Benchmark

In-vitro moisturizing

test on fucoidan

derived from Mekabu

seaweed.[1]

Immediate Hydration

17% higher skin

hydration 20 minutes

after application (in a

serum spray

formulation).[2]

Not directly compared

Split-face clinical

study on 29 subjects

using a serum spray

with Fucoidan, Ulva

lactuca extract, and

ectoin vs. a standard

moisturizer.[2]

Long-Term Hydration

5% higher skin

hydration after 28

days of continuous

use.[2]

Not directly compared

Split-face clinical

study on 29 subjects.

[2]

Primary Function

High capacity for

water retention,

antioxidant, anti-

inflammatory,

promotes

collagen/hyaluronic

acid production.[1][3]

Humectant; can hold

up to 1000 times its

weight in water.[4]

General scientific

understanding of the

ingredients.

Mechanism of Action: Signaling Pathway
Fucoidan offers more than just hydration; it exhibits anti-aging and protective effects by

modulating key signaling pathways involved in skin health. Studies have shown that fucoidan

can increase the levels of Sirtuin 1 (SIRT1), a protein involved in cellular longevity and stress

resistance, and inhibit Matrix Metalloproteinase-1 (MMP-1), an enzyme that degrades collagen.

[2]
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Caption: Fucoidan's dual-action anti-aging pathway.

Experimental Protocols: Clinical Evaluation of
Hydration
The following protocol describes a standardized method for evaluating the hydrating efficacy of

a topical ingredient like Fucoidan, based on a split-face clinical study design.[2]

Objective: To assess the short-term and long-term hydrating and anti-wrinkle effects of a serum

containing Fucoidan compared to a base moisturizer.

Study Design:

Type: Randomized, controlled, triple-blind, split-face study.

Subjects: 30+ healthy volunteers with visible signs of skin aging.

Duration: 28 days.

Test Areas: Left and right sides of the face. One side receives the base moisturizer, and the

other receives the base moisturizer plus the Fucoidan serum.

Methodology:

Baseline Measurement (Day 0): Before any product application, measure baseline skin

parameters on both sides of the face.

Skin Hydration: Measured using a Corneometer®.
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Transepidermal Water Loss (TEWL): Measured using a Tewameter® to assess skin barrier

function.

Skin Roughness/Wrinkles: Measured using 3D imaging analysis (e.g., VISIA system).

Product Application: Subjects are instructed to apply the assigned products to the designated

side of their face twice daily (morning and evening).

Short-Term Efficacy (20 minutes post-application): On Day 0, after the first application,

repeat all instrumental measurements to assess immediate effects.

Long-Term Efficacy (Day 28): Subjects return for final measurements. All baseline

parameters (Hydration, TEWL, Roughness) are measured again to evaluate the cumulative

effects of the product.

Data Analysis: Statistical analysis is performed to compare the measurements from the

Fucoidan-treated side against the control (moisturizer only) side at both time points (20

minutes and 28 days) relative to baseline.
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Subject Recruitment
(N=30+)

Day 0: Baseline
Measurements

(Hydration, TEWL, Roughness)

Split-Face Application:
Side A: Control

Side B: Fucoidan Serum

20-Min Post-Application:
Repeat Measurements

28-Day Period:
Twice Daily Application

Day 28: Final
Measurements

Statistical Analysis:
Compare Side A vs. Side B

Results
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Active Ingredients

Hyaluronic Acid

Primary Function:
Humectant (Hydration)

Fucoidan (Marine Polysaccharide)

Hydration (Film-forming)
 Antioxidant (Free Radical Scavenging)

 Anti-inflammatory
 Anti-aging (MMP Inhibition)

Skin Moisturization

  Attracts Water Prevents Water Loss  
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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